molecular formula C12H13N3O3 B8430357 2-methyl-2-(5-nitro-1H-indol-2-yl)propanamide

2-methyl-2-(5-nitro-1H-indol-2-yl)propanamide

Cat. No.: B8430357
M. Wt: 247.25 g/mol
InChI Key: RXUHPJVAGOVBHA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-methyl-2-(5-nitro-1H-indol-2-yl)propanamide is a useful research compound. Its molecular formula is C12H13N3O3 and its molecular weight is 247.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H13N3O3

Molecular Weight

247.25 g/mol

IUPAC Name

2-methyl-2-(5-nitro-1H-indol-2-yl)propanamide

InChI

InChI=1S/C12H13N3O3/c1-12(2,11(13)16)10-6-7-5-8(15(17)18)3-4-9(7)14-10/h3-6,14H,1-2H3,(H2,13,16)

InChI Key

RXUHPJVAGOVBHA-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C1=CC2=C(N1)C=CC(=C2)[N+](=O)[O-])C(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Methyl-2-(5-nitro-1H-indol-2-yl)-propanoic acid (4.12 g, 16.6 mmol) was dissolved in acetonitrile (80 mL). EDC (3.80 g, 0.020 mmol), HOBt (2.70 g, 0.020 mmol), Et3N (6.9 mL, 0.050 mmol) and ammonium chloride (1.34 g, 0.025 mmol) were added and the mixture was stirred overnight at room temperature. Water was added and the mixture was extracted with ethylacetate. Combined organic phases were washed with brine, dried over magnesium sulfate and dried to give 2-methyl-2-(5-nitro-1H-indol-2-yl)propanamide (4.3 g, 99%).
Quantity
4.12 g
Type
reactant
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step One
Name
Quantity
3.8 g
Type
reactant
Reaction Step Two
Name
Quantity
2.7 g
Type
reactant
Reaction Step Two
Quantity
1.34 g
Type
reactant
Reaction Step Two
Name
Quantity
6.9 mL
Type
catalyst
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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